Cas no 1806312-38-8 (Ethyl 4,5-difluoro-2-methylphenylacetate)

• Product Name: Ethyl 4,5-difluoro-2-methylphenylacetate
• CAS No: 1806312-38-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 4707351
• Update Time: 2025-06-11

Ethyl 4,5-difluoro-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-difluoro-2-methylphenylacetate

• Inchi： 1S/C11H12F2O2/c1-3-15-11(14)6-8-5-10(13)9(12)4-7(8)2/h4-5H,3,6H2,1-2H3
• InChI Key： CAEPWORLNYJEOV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4,5-difluoro-2-methylphenylacetate

Ethyl 4,5-difluoro-2-methylphenylacetate (CAS No. 1806312-38-8): A Comprehensive Overview in Modern Chemical Research

Ethyl 4,5-difluoro-2-methylphenylacetate (CAS No. 1806312-38-8) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, holds promise in various applications ranging from drug development to material science. The presence of both fluoro and methyl substituents on the phenyl ring imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The< strong>Ethyl 4,5-difluoro-2-methylphenylacetate molecule exhibits a high degree of versatility due to its dual functionality. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in pharmaceutical applications. In contrast, the methyl group contributes to steric hindrance and electronic effects that can be fine-tuned for specific chemical reactions. This balance of properties makes the compound an attractive candidate for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and metabolic stability. The< strong>4,5-difluoro-2-methylphenylacetate derivative has been extensively studied for its potential as a building block in the synthesis of active pharmaceutical ingredients (APIs). Its incorporation into drug candidates has shown promising results in preclinical studies, particularly in the treatment of neurological disorders and anti-inflammatory agents. The fluorine atoms' ability to influence pharmacokinetic profiles has been leveraged to improve drug efficacy and reduce side effects.

The< strong>CAS No. 1806312-38-8 identifier ensures precise chemical characterization and traceability of this compound in industrial and academic settings. Researchers have utilized this compound as a key intermediate in multi-step synthetic pathways, enabling the production of complex molecules with high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity.

One of the most compelling aspects of< strong>Ethyl 4,5-difluoro-2-methylphenylacetate is its role in developing cutting-edge materials. Fluorinated aromatic compounds are known for their exceptional thermal stability and resistance to degradation, making them ideal for high-performance polymers and coatings. Recent studies have demonstrated its application in creating novel liquid crystals with enhanced optical properties, which could revolutionize display technologies.

The synthesis of< strong>Ethyl 4,5-difluoro-2-methylphenylacetate involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. Methods such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro substituents efficiently. These reactions not only showcase the compound's synthetic utility but also contribute to the broader arsenal of techniques available for fluorine chemistry.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of< strong>CAS No. 1806312-38-8. Preclinical trials have indicated that derivatives of this compound exhibit potent inhibitory effects on enzymes implicated in cancer progression. By modulating key biological pathways, these derivatives offer a new frontier in oncology research. Additionally, their interaction with biological targets suggests applications in antimicrobial therapies, addressing the growing challenge of antibiotic resistance.

The environmental impact of fluorinated compounds is another area of active investigation. While these compounds offer numerous benefits in terms of chemical stability and reactivity, their persistence in ecosystems raises concerns about long-term ecological safety. Researchers are working on developing greener synthetic routes that minimize waste generation and reduce hazardous byproducts. The< strong>Ethyl 4,5-difluoro-2-methylphenylacetate synthesis process is being optimized to align with sustainable chemistry principles.

In conclusion, Ethyl 4,5-difluoro-2-methylphenylacetate (CAS No. 1806312-38-8) represents a fascinating intersection of chemical innovation and biological application. Its unique structural features make it indispensable in pharmaceutical development and material science research. As advancements continue to emerge from interdisciplinary collaborations, this compound is poised to play an even more significant role in shaping the future of chemical biology.